4'-carboethoxy-3-phenylpropiophenone
Overview
Description
4'-carboethoxy-3-phenylpropiophenone is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiplatelet Activity of Ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate Derivatives
Ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate (YD-3), identified as a non-peptide protease-activated receptor 4 (PAR4) antagonist, has been used as a lead compound for developing novel anti-PAR4 agents. A series of derivatives were synthesized and evaluated for selective anti-PAR4 activity, leading to the identification of new compounds with comparable activity to YD-3. One derivative, in particular, demonstrated potent inhibitory effects on PAR4-mediated platelet aggregation and ATP release, and dual inhibitory effects on PAR4 and thromboxane formation from arachidonic acid, highlighting its potential as an antiplatelet drug candidate (Hua-Sin Chen et al., 2008).
Material Science and Liquid Crystal Applications
New Fluorinated Monomers Containing an Ester Function in the Spacer
A study synthesized two series of monomers with a fluorinated chain, an aliphatic chain with a double bond, and a central mesogenic moiety. The hydrosilylation of these monomers with polymethylhydrogenosiloxane produced corresponding polysiloxanes, all exhibiting high smectogen properties. The monomers displayed enantiotropic smectogen mesophases over a wide temperature range, with the biphenyl group inducing thermotropic polymorphism and the phenyl benzoate group inducing a monomorphic character. This study emphasizes the influence of the mesogenic core and fluorinated moiety on the transition temperatures and the potential of these monomers in material science applications (F. Bracon et al., 2000).
Biological Applications
Synthesis and Anti-Juvenile Hormone Activity of Ethyl 4-(2-Aryloxyhexyloxy)benzoates
Ethyl 4-(2-aryloxyhexyloxy)benzoates were synthesized and tested for their ability to induce precocious metamorphosis in silkworm larvae. One analog demonstrated activity comparable to a novel anti-JH agent, indicating the significance of the ethoxycarbonyl group for activity. This study presents valuable insights into the anti-JH activity of these compounds and their potential use in biological research and pest management (Kenjiro Furuta et al., 2006).
Properties
IUPAC Name |
ethyl 4-(3-phenylpropanoyl)benzoate | |
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InChI |
InChI=1S/C18H18O3/c1-2-21-18(20)16-11-9-15(10-12-16)17(19)13-8-14-6-4-3-5-7-14/h3-7,9-12H,2,8,13H2,1H3 | |
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InChI Key |
URFKPOPPBNTGDB-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C(=O)CCC2=CC=CC=C2 | |
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Molecular Formula |
C18H18O3 | |
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DSSTOX Substance ID |
DTXSID60643972 | |
Record name | Ethyl 4-(3-phenylpropanoyl)benzoate | |
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Molecular Weight |
282.3 g/mol | |
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CAS No. |
898764-15-3 | |
Record name | Ethyl 4-(3-phenylpropanoyl)benzoate | |
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Retrosynthesis Analysis
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